Cas no 1565057-15-9 (2-(hex-5-en-2-yl)aminocyclohexan-1-ol)

• Product Name: 2-(hex-5-en-2-yl)aminocyclohexan-1-ol
• CAS No: 1565057-15-9
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5161404
• PubChem ID: 75525508
• Update Time: 2025-10-29

2-(hex-5-en-2-yl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[(1-methyl-4-penten-1-yl)amino]-
• 2-(hex-5-en-2-yl)aminocyclohexan-1-ol

• Inchi： 1S/C12H23NO/c1-3-4-7-10(2)13-11-8-5-6-9-12(11)14/h3,10-14H,1,4-9H2,2H3
• InChI Key： GIJWALOUQTYWTL-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1NC(C)CCC=C

Additional information on 2-(hex-5-en-2-yl)aminocyclohexan-1-ol

Introduction to 2-(hex-5-en-2-yl)aminocyclohexan-1-ol (CAS No. 1565057-15-9)

2-(hex-5-en-2-yl)aminocyclohexan-1-ol, with the CAS number 1565057-15-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an amino group, and an alkenyl side chain. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(hex-5-en-2-yl)aminocyclohexan-1-ol can be represented as C₁₃H₂₃NO. The cyclohexane ring provides a rigid framework, while the amino group and the alkenyl side chain offer functional groups that can participate in various chemical reactions and interactions with biological targets. This combination of structural features makes 2-(hex-5-en-2-yl)aminocyclohexan-1-ol an interesting molecule for both synthetic and biological studies.

In recent years, significant progress has been made in understanding the potential therapeutic applications of 2-(hex-5-en-2-yl)aminocyclohexan-1-ol. Research has focused on its ability to modulate various biological pathways, particularly those involved in inflammation, neurodegeneration, and cancer. For instance, studies have shown that this compound can exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new treatments for inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(hex-5-en-2-yl)aminocyclohexan-1-ol has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-(hex-5-en-2-yl)aminocyclohexan-1-ol could be a valuable lead compound for the development of neuroprotective agents.

In the context of cancer research, 2-(hex-5-en-2-yl)aminocyclohexan-1-ol has shown potential as an anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Additionally, it has been found to enhance the efficacy of existing chemotherapeutic agents, making it a potential adjuvant in cancer therapy.

The synthesis of 2-(hex-5-en-2-yl)aminocyclohexan-1-ol has been optimized through various synthetic routes, allowing for efficient large-scale production. One common approach involves the reaction of cyclohexanone with an appropriate amine derivative followed by the introduction of the alkenyl side chain through a Wittig reaction or a similar methodology. These synthetic strategies have been refined to improve yield and purity, making it feasible to produce this compound on a commercial scale.

To further explore the biological activities of 2-(hex-5-en-2-y l)aminocyclohexan -1 -ol , several preclinical studies have been conducted using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways, while in vivo studies have confirmed its efficacy in animal models of disease. These findings provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(hex - 5 - en - 2 - yl )amino cyc lo hex an - 1 - ol strong > in human subjects . Early results from phase I trials have shown promising safety profiles , with no significant adverse effects reported at therapeutic doses . Phase II trials are now being planned to further assess its therapeutic potential in specific disease indications . p > < p >In addition to its therapeutic applications ,< strong > 2 -( hex - 5 - en - 2 - yl )amino cyc lo hex an - 1 - ol strong > has also been explored for its use as a research tool . Its unique structural features make it suitable for probing specific biological processes , such as receptor binding and signal transduction . This has led to its use in academic and industrial laboratories for studying various aspects of cellular function . p > < p >The future prospects for< strong > 2 -( hex - 5 - en - 2 - yl )amino cyc lo hex an - 1 - ol strong > are promising . Ongoing research continues to uncover new mechanisms by which this compound exerts its biological effects , opening up new avenues for drug development . As more data becomes available from clinical trials , it is likely that this compound will play an increasingly important role in the treatment of various diseases . p > article > response >